Cas no 1807286-14-1 (3-Cyano-2-fluoroisonicotinic acid)

• Product Name: 3-Cyano-2-fluoroisonicotinic acid
• CAS No: 1807286-14-1
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903489
• Update Time: 2025-10-05

3-Cyano-2-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-fluoroisonicotinic acid

• Inchi： 1S/C7H3FN2O2/c8-6-5(3-9)4(7(11)12)1-2-10-6/h1-2H,(H,11,12)
• InChI Key： FUACPFCXTGEQGA-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C(=O)O)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.5
• Topological Polar Surface Area: 74